1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(o-tolyl)urea

• IUPAC Name: 1-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C19H20N2OS/c1-13-7-3-5-9-17(13)21-19(22)20-14(2)11-15-12-23-18-10-6-4-8-16(15)18/h3-10,12,14H,11H2,1-2H3,(H2,20,21,22)
• InChI Key: LZQBDTZXYKYZPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NC(C)CC2=CSC3=CC=CC=C32
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol
• CAS No.: 2034470-94-3

Description

1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(o-tolyl)urea is a useful research compound. Its molecular formula is C19H20N2OS and its molecular weight is 324.44. The purity is usually 95%.
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Scientific Research Applications

Structural and Electronic Characterization

• Structural and Vibrational Analysis : A study on a thiourea derivative, similar to the compound , focused on its structural, vibrational, and electronic characterization. This research utilized techniques like vibrational spectroscopy, multinuclear NMR, and X-ray diffraction (XRD) to elucidate the geometrical parameters and molecular stability of the compound. The findings suggested that the conformational features of such compounds are influenced by the substitution degree on the thiourea core and their ability to form intramolecular hydrogen bonds. This type of analysis could be applied to understand the structural properties of "1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(o-tolyl)urea" as well (Lestard et al., 2015).

Biological Evaluation and Applications

• Anticancer Activity : Research on hydroxyl-containing benzo[b]thiophene analogs indicated that they possess selective antiproliferative activity against cancer cells. These compounds were found to enhance antioxidant enzyme activity, reduce ROS production, and induce apoptosis in laryngeal cancer cells. Such studies underscore the potential of benzo[b]thiophene derivatives in cancer therapy and might suggest a similar path for evaluating the anticancer potential of "this compound" (Haridevamuthu et al., 2023).

Chemical Synthesis and Reactivity

• Synthesis of Functionalized Pyrimidines : A study on the reactions of cyclic oxalyl compounds demonstrated a method for synthesizing functionalized 1H-pyrimidines. This research provides insight into how benzo[b]thiophene derivatives react under specific conditions, which could inform synthetic strategies for "this compound" and related compounds (Altural et al., 1989).

Molecular Devices and Complexation

• Self-assembly of Molecular Devices : Research involving the complexation of stilbene derivatives with cyclodextrin and their application in the self-assembly of molecular devices highlights the innovative use of thiourea derivatives in material science. This suggests potential applications of "this compound" in the development of new molecular devices (Lock et al., 2004).